![molecular formula C15H30N2O2 B6169598 tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate CAS No. 2680533-46-2](/img/no-structure.png)
tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate
Overview
Description
Tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate, commonly referred to as TBMC, is an organocarbamate compound that is widely used in scientific research. TBMC is a versatile molecule, as it can be used as a catalyst, a reagent, or an activator in a variety of chemical reactions. TBMC is also a potential drug candidate, as it has been shown to possess a range of biological activities.
Mechanism of Action
The exact mechanism of action of TBMC is still not fully understood. However, it is believed that TBMC may interact with certain enzymes or receptors in the body, which could lead to its various biological activities. Additionally, TBMC may act as an inhibitor of certain enzymes, which could explain its ability to inhibit the growth of cancer cells.
Biochemical and Physiological Effects
TBMC has been shown to possess a range of biochemical and physiological effects. For example, TBMC has been shown to inhibit the growth of cancer cells, as well as to possess anti-inflammatory and antioxidant properties. Additionally, TBMC has been shown to possess antifungal, antibacterial, and antiviral activities.
Advantages and Limitations for Lab Experiments
TBMC is a versatile molecule, and it can be used in a variety of lab experiments. It is relatively easy to synthesize, and it is relatively stable in solution. Additionally, TBMC can be used as a catalyst, a reagent, or an activator in a variety of chemical reactions. However, TBMC is not soluble in water, so it may not be suitable for certain experiments.
Future Directions
There are many potential future directions for TBMC research. For example, further research could be conducted to better understand the exact mechanism of action of TBMC. Additionally, further research could be conducted to investigate the potential therapeutic uses of TBMC, such as its potential use as a cancer treatment. Furthermore, further research could be conducted to investigate the potential of TBMC as a drug candidate. Additionally, further research could be conducted to investigate the potential of TBMC as a catalyst or activator in a variety of chemical reactions. Finally, further research could be conducted to investigate the potential of TBMC as a reagent in the synthesis of novel drugs or other organic compounds.
Synthesis Methods
The synthesis of TBMC is relatively straightforward. It can be synthesized by reacting tert-butyl alcohol with 2-methyl-4-(piperidin-2-yl)butan-2-yl chloride in the presence of a base such as pyridine or triethylamine. The reaction is usually conducted in a solvent such as dichloromethane, and the product is isolated by precipitation.
Scientific Research Applications
TBMC is widely used in scientific research, as it can be used as a catalyst, a reagent, or an activator in a variety of chemical reactions. TBMC is also a potential drug candidate, as it has been shown to possess a range of biological activities. For example, TBMC has been shown to inhibit the growth of cancer cells, and it has been used in the synthesis of novel drugs. Additionally, TBMC has been used in the synthesis of peptides, polymers, and other organic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate involves the reaction of tert-butyl N-(2-hydroxyethyl)carbamate with 2-methyl-4-(piperidin-2-yl)butan-2-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with tert-butyl chloroformate to form the final compound.", "Starting Materials": [ "tert-butyl N-(2-hydroxyethyl)carbamate", "2-methyl-4-(piperidin-2-yl)butan-2-ol", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "tert-butyl chloroformate" ], "Reaction": [ "Step 1: Combine tert-butyl N-(2-hydroxyethyl)carbamate and 2-methyl-4-(piperidin-2-yl)butan-2-ol in a solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture to activate the carboxylic acid group of tert-butyl N-(2-hydroxyethyl)carbamate.", "Step 3: Allow the reaction to proceed for several hours at room temperature or under reflux conditions.", "Step 4: Remove the coupling agent and catalyst by filtration or extraction.", "Step 5: Add tert-butyl chloroformate to the reaction mixture to form the final product, tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2680533-46-2 |
Product Name |
tert-butyl N-[2-methyl-4-(piperidin-2-yl)butan-2-yl]carbamate |
Molecular Formula |
C15H30N2O2 |
Molecular Weight |
270.4 |
Purity |
95 |
Origin of Product |
United States |
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